Cas no 58525-56-7 (D-Mannitol,2,3:4,5-di-O-methylene-)

D-Mannitol,2,3:4,5-di-O-methylene- structure
58525-56-7 structure
Product Name:D-Mannitol,2,3:4,5-di-O-methylene-
CAS No:58525-56-7
MF:C8H14O6
MW:206.193163394928
CID:384475
PubChem ID:274864
Update Time:2025-04-19

D-Mannitol,2,3:4,5-di-O-methylene- Chemical and Physical Properties

Names and Identifiers

    • D-Mannitol,2,3:4,5-di-O-methylene-
    • 1,6-dimethylnaphtho[1,2-g][1]benzofuran-10,11-dione
    • 2-O,3-O:4-O,5-O-Bis(methylene)-D-mannitol
    • 1,6-Dimethylphenanthro(1,2-b)furan-10,11-dione
    • Phenanthro(1,2-b)furan-10,11-dione, 1,6-Dimethyl-
    • Phenanthro[1,2-b]furan-10,11-dione, 1,6-dimethyl-
    • Tanshinon I
    • Tanshinone A
    • 58525-56-7
    • NSC121191
    • NSC-121191
    • Inchi: 1S/C8H14O6/c9-1-5-7(13-3-11-5)8-6(2-10)12-4-14-8/h5-10H,1-4H2
    • InChI Key: HNLZDRCHRHTCLI-UHFFFAOYSA-N
    • SMILES: O1COC(CO)C1C1C(CO)OCO1

Computed Properties

  • Exact Mass: 276.07866
  • Monoisotopic Mass: 206.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 77.4Ų

Experimental Properties

  • PSA: 47.28
  • LogP: -1.54600
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